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Compound of Interest

Compound Name: 17:0-14:1 PG-d5

Cat. No.: B15598839

For Immediate Release

Researchers and laboratory personnel now have a clear and comprehensive guide for the
proper disposal of 17:0-14:1 PG-d5 (1-heptadecanoyl-2-myristoleoyl-sn-glycero(d5)-3-
phospho-(1'-rac-glycerol), sodium salt). This procedural guide ensures the safe handling and
disposal of this deuterated phosphatidylglycerol compound, minimizing environmental impact
and ensuring compliance with safety regulations. The following procedures address the
disposal of the compound in both its solid form and when dissolved in organic solvents.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to consult your institution's Environmental
Health and Safety (EHS) department for specific guidelines and to wear appropriate Personal
Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the
compound in a well-ventilated area, preferably within a chemical fume hood.

Disposal of Solid 17:0-14:1 PG-d5
Unused or waste 17:0-14:1 PG-d5 in its solid form should be treated as chemical waste.
Step-by-Step Procedure:

e Segregation: Do not mix solid 17:0-14:1 PG-d5 with other waste streams.
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Containment: Place the solid waste in a clearly labeled, sealed container. The label should
include the full chemical name: "17:0-14:1 PG-d5 (1-heptadecanoyl-2-myristoleoyl-sn-
glycero(d5)-3-phospho-(1'-rac-glycerol), sodium salt)".

Storage: Store the waste container in a designated chemical waste storage area, away from
incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed chemical waste contractor, following
all local and national regulations.[1]

Disposal of 17:0-14:1 PG-d5 in Solution

In laboratory settings, 17:0-14:1 PG-d5 is often dissolved in an organic solvent. The disposal

procedure for the solution is dictated by the hazards of the solvent. For instance, if dissolved in

a flammable and toxic solvent like a chloroform/methanol mixture, the following steps are

critical.

Step-by-Step Procedure:

Hazard Identification: Recognize that the solution is hazardous, primarily due to the solvent.
A solution containing methanol, for example, is classified as a highly flammable liquid and is
toxic if swallowed, in contact with skin, or if inhaled.[2]

Segregation: Collect the waste solution in a dedicated, sealed, and properly vented container
for flammable liquid waste. Do not mix with other types of waste.

Containment and Labeling: The container must be clearly labeled as "Hazardous Waste,"
indicating the full name of all chemical components (e.g., "17:0-14:1 PG-d5 in
Chloroform/Methanol") and display the appropriate hazard pictograms (e.g., flammable
liquid, toxic).

Storage: Store the waste container in a designated flammable waste storage area, away
from sources of ignition.[2]

Disposal: Arrange for disposal through your institution's hazardous waste program.

Hazard and Classification Data
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The following table summarizes the hazard classifications for a typical solvent mixture used to
dissolve 17:0-14:1 PG-d5, based on a representative Safety Data Sheet (SDS).

Hazard Classification Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapour.[2]
Acute toxicity, Oral Category 3 H301: Toxic if swallowed.[2]
o H311: Toxic in contact with
Acute toxicity, Dermal Category 3 ]
skin.[2]
Acute toxicity, Inhalation Category 3 H331: Toxic if inhaled.[2]
-~ o H370: Causes damage to
Specific target organ toxicity Category 1

organs.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 17:0-
14:1 PG-d5.
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Start: Identify Waste
17:0-14:1 PG-d5

Is the waste in solid form or solution?

Solid Waste Procedure:
1. Segregate solid waste.
2. Contain in a labeled, sealed container.
3. Store in a designated chemical waste area.
4. Dispose via licensed contractor.

Identify Solvent Hazards
(e.g., Flammable, Toxic)

Solution Waste Procedure:

1. Segregate flammable liquid waste.
2. Contain in a labeled, vented container.
3. Store in a flammable waste area.

4. Dispose via hazardous waste program.

Click to download full resolution via product page

Disposal workflow for 17:0-14:1 PG-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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